Cas no 1804455-68-2 (5-Amino-3-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 5-Amino-3-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1804455-68-2
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4899678
• Update Time: 2025-10-30

5-Amino-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• NC=1C=C(C(=NC=1)CO)C(F)(F)F
• 5-Amino-3-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)5-1-4(11)2-12-6(5)3-13/h1-2,13H,3,11H2
• InChI Key： RBLBDIXHSBCAJW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1CO)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-3-(trifluoromethyl)pyridine-2-methanol

Introduction to 5-Amino-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1804455-68-2)

5-Amino-3-(trifluoromethyl)pyridine-2-methanol, with the CAS number 1804455-68-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, and a trifluoromethyl moiety, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 5-Amino-3-(trifluoromethyl)pyridine-2-methanol can be represented as follows: C₉H₉F₃N₂O. The presence of the trifluoromethyl group imparts significant electronic and steric effects, enhancing the compound's stability and reactivity. The amino group, on the other hand, provides a site for further functionalization and conjugation, making this compound a valuable building block in the synthesis of more complex molecules.

In recent years, 5-Amino-3-(trifluoromethyl)pyridine-2-methanol has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a scaffold in the design of novel inhibitors for various biological targets. For instance, researchers have explored its use in developing inhibitors for kinases, which are enzymes involved in numerous cellular processes and are often implicated in diseases such as cancer and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry (2021) reported the synthesis and biological evaluation of a series of 5-Amino-3-(trifluoromethyl)pyridine-2-methanol-based compounds as potent inhibitors of the Aurora A kinase. Aurora A is a serine/threonine kinase that plays a crucial role in mitosis and is frequently overexpressed in various cancers. The study demonstrated that these compounds exhibited excellent selectivity and potency against Aurora A, with some derivatives showing sub-micromolar IC₅₀ values. This finding highlights the potential of 5-Amino-3-(trifluoromethyl)pyridine-2-methanol as a lead compound for the development of targeted cancer therapies.

Beyond its use in kinase inhibition, 5-Amino-3-(trifluoromethyl)pyridine-2-methanol has also shown promise in other therapeutic areas. For example, a study published in Bioorganic & Medicinal Chemistry Letters (2020) investigated the antiviral activity of this compound against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The results indicated that certain derivatives of 5-Amino-3-(trifluoromethyl)pyridine-2-methanol exhibited significant antiviral activity, suggesting its potential as a broad-spectrum antiviral agent.

The synthetic accessibility of 5-Amino-3-(trifluoromethyl)pyridine-2-methanol is another factor contributing to its popularity in research. Various synthetic routes have been developed to efficiently produce this compound, allowing for large-scale synthesis and modification. One common approach involves the reaction of 3-trifluoromethylpyridine with an appropriate amine followed by methylation to introduce the hydroxymethyl group. This modular synthesis strategy enables researchers to easily incorporate additional functional groups or modify existing ones to optimize the compound's properties for specific applications.

In addition to its therapeutic potential, 5-Amino-3-(trifluoromethyl)pyridine-2-methanol has also been explored for its use as a fluorescent probe. The presence of the pyridine ring and trifluoromethyl group can enhance the compound's fluorescence properties, making it suitable for applications in bioimaging and diagnostics. A recent study published in Chemical Communications (2019) reported the development of a fluorescent probe based on 5-Amino-3-(trifluoromethyl)pyridine-2-methanol, which showed high sensitivity and selectivity for detecting specific biomolecules in living cells.

The safety profile of 5-Amino-3-(trifluoromethyl)pyridine-2-methanol is another important consideration for its practical applications. Preclinical studies have generally shown that this compound exhibits good safety margins when used at therapeutic concentrations. However, as with any new chemical entity, thorough toxicity assessments are necessary to ensure its safe use in humans. Ongoing research aims to further elucidate the pharmacokinetic properties and potential side effects of this compound.

In conclusion, 5-Amino-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1804455-68-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the development of novel inhibitors, antiviral agents, and fluorescent probes. Continued research into this compound is expected to yield valuable insights into its biological activities and therapeutic potential, contributing to advancements in drug discovery and development.